Cas no 2138383-99-8 (7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one)

• Product Name: 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one
• CAS No: 2138383-99-8
• MF: C₁₂H₁₀FN₃O
• MW: 231.225705623627
• CID: 6487314
• PubChem ID: 165477151
• Update Time: 2025-08-04

7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one
• 7-fluoro-2-methyl-6-[(prop-2-yn-1-yl)amino]-3,4-dihydroquinazolin-4-one
• 2138383-99-8
• EN300-1165220

• Inchi： 1S/C12H10FN3O/c1-3-4-14-11-5-8-10(6-9(11)13)15-7(2)16-12(8)17/h1,5-6,14H,4H2,2H3,(H,15,16,17)
• InChI Key： GJXQRHVUACZGFP-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C(NC(C)=N2)=O)C=C1NCC#C

Computed Properties

• Exact Mass: 231.08079011g/mol
• Monoisotopic Mass: 231.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.5Ų

Additional information on 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one

Research Briefing on 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one (CAS: 2138383-99-8)

In recent years, the compound 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one (CAS: 2138383-99-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazolinone derivative has shown promising potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and neurology. The unique structural features of this compound, including the fluoro and prop-2-yn-1-ylamino substituents, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one. One notable finding is its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. In vitro assays have demonstrated that this compound exhibits selective inhibition against certain kinase targets, which are often dysregulated in various cancers. These findings suggest that it may serve as a lead compound for the development of targeted cancer therapies.

Another area of interest is the compound's potential application in neurological disorders. Preliminary research indicates that 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one may interact with neurotransmitter receptors, offering a possible avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The synthesis and optimization of 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Additionally, structure-activity relationship (SAR) studies have identified key modifications that can enhance its bioactivity and pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical and clinical evaluations. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing this compound toward therapeutic applications.

In conclusion, 7-fluoro-2-methyl-6-(prop-2-yn-1-yl)amino-3,4-dihydroquinazolin-4-one represents a promising candidate for drug development, with potential applications in oncology and neurology. Continued research efforts are essential to fully unlock its therapeutic potential and address the challenges associated with its clinical use. This briefing highlights the current state of knowledge and underscores the need for further investigation to translate these findings into tangible medical benefits.